Cas no 603135-79-1 (3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE)

3-Furanamine, tetrahydro-, 4-methylbenzenesulfonate is a chemically stable salt derivative of tetrahydrofurfurylamine, formed with p-toluenesulfonic acid. This compound is characterized by its high purity and consistent reactivity, making it suitable for use in organic synthesis and pharmaceutical intermediates. The 4-methylbenzenesulfonate moiety enhances its solubility in polar solvents, facilitating its application in various reaction conditions. Its well-defined crystalline structure ensures ease of handling and storage. The product is particularly valued in fine chemical synthesis for its role in producing specialized amines and heterocyclic compounds. Strict quality control measures are applied to maintain its chemical integrity and performance in demanding applications.
3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE structure
603135-79-1 structure
Product Name:3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE
CAS No:603135-79-1
MF:C11H17NO4S
MW:259.321982145309
CID:3294746
PubChem ID:21939354
Update Time:2025-06-07

3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

    • 3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE
    • AKOS032947449
    • tetrahydrofuran-3-amine 4-methylbenzenesulfonate
    • SB45322
    • 4-methylbenzenesulfonic Acid (3s)-oxolan-3-amine
    • 603135-79-1
    • MFCD00040622
    • (S)-(-)-3-Aminotetrahydrofuran p-toluenesulfonate salt
    • 695-080-2
    • MFCD00066238
    • SY009203
    • (S)-tetrahydrofuran-3-amine 4-methylbenzenesulfonate
    • (S)-(-)-Tetrahydro-3-furylamine p-Toluenesulfonate Salt
    • SY007774
    • (R)-TETRAHYDROFURAN-3-AMINE 4-METHYLBENZENESULFONATE
    • 111769-27-8
    • SCHEMBL481967
    • (R)-(+)-Tetrahydro-3-furylamine p-toluenesulfonate salt
    • Inchi: 1S/C7H8O3S.C4H9NO/c1-6-2-4-7(5-3-6)11(8,9)10;5-4-1-2-6-3-4/h2-5H,1H3,(H,8,9,10);4H,1-3,5H2
    • InChI Key: BZXPLADBSZWDIH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O1CCC(C1)N

Computed Properties

  • Exact Mass: 259.08782920Da
  • Monoisotopic Mass: 259.08782920Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98Ų

3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE Pricemore >>

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